Cas no 1071611-09-0 (3-Acetoxy-2-isopropoxy-benzaldehyde)

• Product name: 3-Acetoxy-2-isopropoxy-benzaldehyde
• CAS No: 1071611-09-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 2872123

3-Acetoxy-2-isopropoxy-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-acetoxy-2-isopropoxy-benzaldehyde
• 3-Acetoxy-2-isopropoxy-benzaldehyde

• Inchi： 1S/C12H14O4/c1-8(2)15-12-10(7-13)5-4-6-11(12)16-9(3)14/h4-8H,1-3H3
• InChI Key： RFHJLPQHBKWBSG-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1C=O)OC(C)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6